Cas no 23435-03-2 (7-(4-Aminobutyl)azepan-2-one)
7-(4-Aminobutyl)azepan-2-one structure
Product Name:7-(4-Aminobutyl)azepan-2-one
CAS No:23435-03-2
MF:C10H20N2O
MW:184.278602600098
CID:2660230
Update Time:2023-08-06
7-(4-Aminobutyl)azepan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 7-(4-aminobutyl)azepan-2-one
- 7-(4-Aminobutyl)hexahydro-2H-azepin-2-one
- 7-(4-Aminobutyl)azepan-2-one
-
- Inchi: 1S/C10H20N2O/c11-8-4-3-6-9-5-1-2-7-10(13)12-9/h9H,1-8,11H2,(H,12,13)
- InChI Key: FIOISRVPTKYKCL-UHFFFAOYSA-N
- SMILES: O=C1CCCCC(CCCCN)N1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 159
- Topological Polar Surface Area: 55.1
7-(4-Aminobutyl)azepan-2-one Related Literature
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Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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